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Introduction

Sodium peracetate (CHsCOOONa), the sodium salt of peracetic acid, is a potent oxidizing
agent with a growing range of applications in various scientific and industrial fields. Its utility as
a disinfectant, bleaching agent, and a precursor for the generation of singlet oxygen makes it a
compound of significant interest.[1] In research and drug development, understanding the
fundamental chemical properties and structure of sodium peracetate is crucial for its safe
handling, effective application, and the development of novel synthetic methodologies.

This technical guide provides an in-depth overview of the core chemical properties, structure,
and relevant experimental protocols associated with sodium peracetate. It is intended to serve
as a comprehensive resource for professionals engaged in research and development who
require a detailed understanding of this versatile peroxide.

Chemical Structure

Sodium peracetate is an ionic compound consisting of a sodium cation (Na*) and a
peracetate anion (CHsCOOO™). The peracetate anion is characterized by the presence of a
peroxide group (-O-O-) linked to an acetyl group.
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Chemical Structure of Sodium Peracetate
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Figure 1: lonic Structure of Sodium Peracetate

Chemical Properties

The chemical properties of sodium peracetate are largely dictated by the peracetate anion
and its inherent instability due to the weak peroxide bond. It is a strong oxidizing agent and is
known to be unstable, particularly in its anhydrous, solid form.[1]

Quantitative Data
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A summary of the key quantitative chemical properties of sodium peracetate and its parent
acid, peracetic acid, is presented in Table 1. Data for solid sodium peracetate is limited due to

its instability.
Property Value Notes
Molecular Formula C2H3NaOs -
Molecular Weight 98.03 g/mol [2]
CAS Number 64057-57-4 [3]

White crystalline solid or
Appearance S ] [1]
colorless liquid in solution

N Very soluble in water, ethanol,
Solubility ] ) [3]
ether, sulfuric acid

) ] Peracetic acid is a weaker acid
pKa (of Peracetic Acid) 8.2 ) ]
than acetic acid.[4]

Melting Point (of Peracetic

: 0°C [5]
Acid)
Boiling Point (of Peracetic
_ 25°C @ 1.6 hPa [5]
Acid)
Density (of anhydrous Sodium As a proxy for a related sodium
1.528 g/cm3
Acetate) salt.[5][6]
The dry salt explodes
Decomposition spontaneously at room [1]

temperature.

Reactivity and Stability

Sodium peracetate is a highly reactive compound. Its most notable characteristic is its
decomposition to generate reactive oxygen species, including singlet oxygen.[7]

Generation of Singlet Oxygen
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The decomposition of sodium peracetate can be controlled to produce singlet oxygen (*Oz), a
highly reactive electronically excited state of molecular oxygen. This property is harnessed in
various applications, including organic synthesis and photodynamic therapy.[7]

Singlet Oxygen Generation from Sodium Peracetate
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Figure 2: Pathway of Singlet Oxygen Generation

Hazardous Reactions

Anhydrous sodium peracetate is reported to be explosive at room temperature.[1] It is a
strong oxidizing agent and can react violently with reducing agents and organic materials.
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Caution should be exercised when handling this compound, and it is typically prepared and
used in solution.

Experimental Protocols

Detailed experimental protocols for the synthesis of anhydrous sodium peracetate are not
readily available in publicly accessible literature, likely due to its instability. However, it can be
prepared in solution by the neutralization of peracetic acid with sodium hydroxide. The
concentration of peracetate in solution can be determined by iodometric titration.

Synthesis of Sodium Peracetate Solution (General
Procedure)

This protocol describes the preparation of a solution of sodium peracetate. Extreme caution
should be exercised due to the hazardous nature of peracetic acid and the potential instability
of the product.

Materials:

o Peracetic acid solution (e.g., 32-40% in acetic acid)

e Sodium hydroxide (NaOH), solid or a standardized solution
« Distilled or deionized water

e Ice bath

 Stir plate and stir bar

e pH meter or pH indicator strips

Procedure:

o Prepare a dilute solution of peracetic acid by slowly adding a known volume of the
concentrated stock solution to cold distilled water in a flask placed in an ice bath.

» Prepare a solution of sodium hydroxide of a known concentration.
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» While vigorously stirring the peracetic acid solution in the ice bath, slowly add the sodium
hydroxide solution dropwise.

e Monitor the pH of the solution continuously. Continue adding sodium hydroxide until the
desired pH is reached (a neutral or slightly alkaline pH indicates the formation of the sodium
salt).

e The resulting solution contains sodium peracetate, sodium acetate (from the neutralization
of acetic acid present in the peracetic acid solution), and any unreacted starting materials.

Characterization by lodometric Titration

The concentration of peracetate in the prepared solution can be determined using iodometric
titration. This method is based on the oxidation of iodide (I7) to iodine (I2) by the peracetate,
followed by the titration of the liberated iodine with a standardized sodium thiosulfate solution.

[21[4][8]

Materials:

e Sodium peracetate solution (the analyte)

e Potassium iodide (KI)

 Sulfuric acid (H2S0a), dilute solution (e.g., 1 M)

» Standardized sodium thiosulfate (Na2=S203) solution (e.g., 0.1 M)

 Starch indicator solution

o Burette, flasks, and other standard titration glassware

Procedure:

o Pipette a known volume of the sodium peracetate solution into an Erlenmeyer flask.

e Add an excess of potassium iodide solution and acidify the mixture with dilute sulfuric acid.
The solution should turn a yellow-brown color due to the formation of iodine.
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o CH3COOO~ + 217 + 2H* —» CH3COOH + I2 + H20

Titrate the liberated iodine with the standardized sodium thiosulfate solution until the yellow-
brown color fades to a pale yellow.

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

Continue the titration with sodium thiosulfate dropwise until the blue-black color disappears,
indicating the endpoint.

o |2+ 2520327 - 2|~ + S4062™

Record the volume of sodium thiosulfate solution used and calculate the concentration of
sodium peracetate in the original solution.
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lodometric Titration Workflow for Sodium Peracetate
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Figure 3: Experimental Workflow for Titration
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Conclusion

Sodium peracetate is a compound with significant chemical reactivity and a growing number
of applications. Its properties as a strong oxidizing agent and a source of singlet oxygen make
it a valuable tool in both industrial processes and scientific research. However, its inherent
instability, particularly in the anhydrous state, necessitates careful handling and a thorough
understanding of its chemical behavior. The information and protocols provided in this technical
guide are intended to equip researchers, scientists, and drug development professionals with
the foundational knowledge required to work safely and effectively with sodium peracetate.
Further research into the stabilization and controlled reactivity of this compound will
undoubtedly open up new avenues for its application in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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